Cas no 1306669-98-6 (5-chloro-2-(2-nitroethenyl)-1H-indole)

• Product Name: 5-chloro-2-(2-nitroethenyl)-1H-indole
• CAS No: 1306669-98-6
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 6072594
• PubChem ID: 12203322
• Update Time: 2025-10-24

5-chloro-2-(2-nitroethenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-nitroethenyl)-1H-indole
• 1306669-98-6
• EN300-1993283

• Inchi： 1S/C10H7ClN2O2/c11-8-1-2-10-7(5-8)6-9(12-10)3-4-13(14)15/h1-6,12H/b4-3+
• InChI Key： BFZLJPFRKNDPNE-ONEGZZNKSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(/C=C/[N+](=O)[O-])N2

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-chloro-2-(2-nitroethenyl)-1H-indole

5-Chloro-2-(2-nitroethenyl)-1H-indole (CAS No. 1306669-98-6): A Comprehensive Overview

5-Chloro-2-(2-nitroethenyl)-1H-indole (CAS No. 1306669-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrovinyl-substituted indole derivative exhibits unique electronic properties due to its conjugated π-system, making it particularly interesting for applications in organic electronics and medicinal chemistry.

The molecular structure of 5-chloro-2-(2-nitroethenyl)-1H-indole features an indole core substituted at the 2-position with a nitroethenyl group and at the 5-position with a chlorine atom. This specific arrangement contributes to its distinctive chemical behavior, including enhanced electron-accepting properties and potential for intermolecular charge transfer. Researchers have shown growing interest in such functionalized indole compounds for their potential in developing novel photovoltaic materials and biologically active molecules.

In pharmaceutical research, 5-chloro-2-(2-nitroethenyl)-1H-indole serves as a valuable chemical building block for the synthesis of more complex molecules. Its structural features make it particularly suitable for creating compounds with potential therapeutic applications. Recent studies have explored its derivatives in the context of enzyme inhibition and receptor modulation, aligning with current trends in targeted drug discovery and precision medicine approaches.

The compound's electronic properties have also made it a subject of interest in materials science. With the growing demand for organic semiconductors in flexible electronics and optoelectronic devices, researchers are investigating nitrovinyl-indole derivatives like 5-chloro-2-(2-nitroethenyl)-1H-indole as potential components in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). This application area has gained particular relevance with the increasing focus on sustainable electronics and green technology solutions.

Synthetic approaches to 5-chloro-2-(2-nitroethenyl)-1H-indole typically involve condensation reactions of appropriately substituted indole precursors with nitroethylene derivatives. The optimization of these synthetic routes has been an active area of research, especially in the context of developing atom-economical processes and environmentally friendly synthetic methodologies. Recent advances in catalytic systems and green chemistry principles have contributed to improved synthetic protocols for this class of compounds.

From a spectroscopic characterization perspective, 5-chloro-2-(2-nitroethenyl)-1H-indole exhibits distinctive features in its NMR spectra and mass spectrometric analysis. The compound's UV-Vis absorption profile shows characteristic bands attributable to the π-π* transitions of the conjugated system, which has implications for its potential applications in photophysical studies and sensor development.

In the context of current research trends, 5-chloro-2-(2-nitroethenyl)-1H-indole aligns with several hot topics in chemical research. These include the development of bioactive heterocycles for pharmaceutical applications, the design of organic electronic materials for sustainable technologies, and the exploration of structure-property relationships in conjugated systems. The compound's versatility makes it a valuable subject for researchers working at the interface of medicinal chemistry and materials science.

The commercial availability of 5-chloro-2-(2-nitroethenyl)-1H-indole has increased in recent years, reflecting growing demand from both academic research and industrial development sectors. Suppliers typically offer the compound with varying levels of purity, catering to different application requirements. Quality control measures for this compound emphasize chromatographic purity and structural verification, which are critical for its use in sensitive applications.

Future research directions for 5-chloro-2-(2-nitroethenyl)-1H-indole and related compounds may focus on several emerging areas. These include the development of multifunctional materials combining electronic and biological properties, exploration of supramolecular assemblies based on indole derivatives, and investigation of structure-activity relationships for potential therapeutic applications. The compound's unique structural features position it well for these diverse research avenues.

From a safety and handling perspective, standard laboratory precautions apply when working with 5-chloro-2-(2-nitroethenyl)-1H-indole. While not classified as highly hazardous, proper personal protective equipment should be used, and the compound should be handled in accordance with good laboratory practices. Storage recommendations typically suggest keeping the material in a cool, dry environment, protected from light to maintain stability.

In summary, 5-chloro-2-(2-nitroethenyl)-1H-indole (CAS No. 1306669-98-6) represents an important chemical intermediate and research compound with diverse potential applications. Its unique combination of structural features and electronic properties makes it valuable for both pharmaceutical development and materials science applications. As research continues to uncover new properties and applications for this and related nitrovinyl-indole derivatives, its importance in chemical research is likely to grow further.